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Compound of Interest

Compound Name:
4-(3,5-Difluorophenyl)pyridin-3-

amine

CAS No.: 1374665-04-9

Cat. No.: B3100755

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The synthesis and application of fluorinated heterocyclic compounds are of paramount

importance in modern medicinal chemistry. The introduction of fluorine atoms can significantly

modulate the physicochemical and pharmacokinetic properties of a molecule, often leading to

enhanced metabolic stability, binding affinity, and bioavailability. This guide focuses on a

specific building block, 4-(3,5-Difluorophenyl)pyridin-3-amine, and its closely related, more

extensively documented isomer, 5-(3,5-Difluorophenyl)pyridin-3-amine. While a definitive CAS

number and extensive literature for the 4-substituted isomer are not readily available in public

databases, this document provides a comprehensive overview of the synthesis, properties, and

applications of the 5-substituted isomer as a valuable structural analog.

Isomer Identification and CAS Number
A crucial first step in chemical procurement and research is the accurate identification of the

compound of interest through its Chemical Abstracts Service (CAS) number. An extensive
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search for 4-(3,5-Difluorophenyl)pyridin-3-amine did not yield a consistently reported and

verified CAS number.

Conversely, the isomeric compound, 5-(3,5-Difluorophenyl)pyridin-3-amine, is well-documented

and commercially available.

Table 1: Compound Identification

Compound Name CAS Number Molecular Formula Molecular Weight

5-(3,5-

Difluorophenyl)pyridin-

3-amine

1225914-83-9[1] C₁₁H₈F₂N₂ 206.19 g/mol [1]

For the remainder of this guide, the focus will be on the technical details of 5-(3,5-

Difluorophenyl)pyridin-3-amine as a representative difluorophenyl-substituted pyridinamine.

Synthetic Strategies: Constructing the Core
Scaffold
The synthesis of 5-(3,5-Difluorophenyl)pyridin-3-amine and its analogs relies on established

and robust cross-coupling methodologies. A retrosynthetic analysis reveals two primary

disconnection points: the C-C bond between the pyridine and phenyl rings, and the C-N bond

of the amine group.

Retrosynthetic Analysis
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5-(3,5-Difluorophenyl)pyridin-3-amine

Aryl-Pyridyl Bond Disconnection

Pathway A

Carbon-Nitrogen Bond Disconnection

Pathway B

3-Amino-5-halopyridine (3,5-Difluorophenyl)boronic acid 3-Halo-5-(3,5-difluorophenyl)pyridine Amine Source

Click to download full resolution via product page

Caption: Retrosynthetic pathways for 5-(3,5-Difluorophenyl)pyridin-3-amine.

Pathway A: Suzuki Cross-Coupling
The Suzuki cross-coupling reaction is a powerful and widely employed method for the

formation of C-C bonds.[1] This approach involves the palladium-catalyzed reaction between a

pyridine derivative and a boronic acid.

Experimental Protocol: Suzuki Cross-Coupling

Reaction Setup: To an oven-dried flask, add 5-bromo-3-aminopyridine (1.0 eq), (3,5-

difluorophenyl)boronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a

base, for instance, potassium carbonate (2.0 eq).

Solvent Addition: Add a degassed solvent system, typically a mixture of dioxane and water

(4:1).

Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at

80-100 °C for 4-12 hours.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).
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Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and

extract with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.

Pathway B: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination provides an alternative route, focusing on the formation of the

C-N bond in the final step.[1] This palladium-catalyzed cross-coupling reaction joins an aryl

halide with an amine.

Experimental Protocol: Buchwald-Hartwig Amination

Reaction Setup: In a glovebox or under an inert atmosphere, combine 3-bromo-5-(3,5-

difluorophenyl)pyridine (1.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), a suitable

phosphine ligand like Xantphos (0.04 eq), and a base such as sodium tert-butoxide (1.4 eq).

Amine Source: Add a source of ammonia or a protected amine.

Solvent: Add an anhydrous, degassed solvent such as toluene or dioxane.

Reaction Conditions: Heat the mixture to 80-110 °C and stir for 12-24 hours.

Monitoring and Work-up: Follow the same procedure as described for the Suzuki coupling.

Purification: Purify the product via column chromatography.

Physicochemical Properties and Handling
Understanding the properties of 5-(3,5-difluorophenyl)pyridin-3-amine is essential for its proper

handling, storage, and application in experimental design.

Table 2: Physicochemical Data
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Property Value Source

Molecular Formula C₁₁H₈F₂N₂ [2]

Molecular Weight 206.19 g/mol [2]

Appearance Solid N/A

Storage Sealed in dry, 2-8°C [2]

Handling and Storage: For long-term stability, the compound should be stored in a tightly

sealed container in a dry, refrigerated environment (2-8°C).[1] It is intended for research use

only and not for human or veterinary use.

Applications in Drug Discovery and Medicinal
Chemistry
The 5-(3,5-difluorophenyl)pyridin-3-amine scaffold is a valuable building block in the synthesis

of more complex molecules with potential therapeutic applications. The pyridine ring is a

common motif in many bioactive compounds, and the difluorophenyl group can enhance

biological activity.

Key Application Areas:

Kinase Inhibitors: The 3,5-difluorophenyl motif is frequently incorporated into molecules

designed to modulate the activity of protein kinases.[1]

Antimicrobial and Antitumor Agents: Pyridine derivatives are known to exhibit a broad

spectrum of biological activities, including antimicrobial and antitumor properties.[1][3]

Fragment-Based Drug Discovery (FBDD): This compound can serve as a fragment for

screening against various biological targets to identify initial hits for drug development

programs.
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5-(3,5-Difluorophenyl)pyridin-3-amine

Kinase Inhibitors Antimicrobial Agents Antitumor Agents Fragment-Based Screening
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Caption: Applications of the core scaffold in drug discovery.

Conclusion
While the specific isomer 4-(3,5-Difluorophenyl)pyridin-3-amine remains elusive in common

chemical databases, its close analog, 5-(3,5-Difluorophenyl)pyridin-3-amine (CAS 1225914-83-

9), provides a well-characterized and synthetically accessible platform for researchers in drug

discovery and medicinal chemistry. The synthetic routes, primarily through Suzuki and

Buchwald-Hartwig cross-coupling reactions, are robust and adaptable. The inherent properties

of the difluorophenyl and pyridinamine moieties make this scaffold a promising starting point for

the development of novel therapeutics, particularly in the realm of kinase inhibition and

oncology. As with any research chemical, proper handling and storage are crucial to maintain

its integrity and ensure reliable experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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